Cas no 80413-77-0 (Urea,N,N'-bis(4-hydroxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI))

• Product name: Urea,N,N'-bis(4-hydroxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI)
• CAS No: 80413-77-0
• MF: C₁₃H₂₃N₃O₄
• MW: 285.33942
• CID: 721747
• PubChem ID: 100473

Urea,N,N'-bis(4-hydroxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urea,N,N'-bis(4-hydroxycyclohexyl)-N-nitroso-, [trans(trans)]- (9CI)
• 1,3-bis(4-hydroxycyclohexyl)-1-nitrosourea
• N,N'-bis(4-hydroxycyclohexyl)-N'-nitrosourea
• YS27130000
• NSC305715
• Urea, 1,3-bis(4-hydroxycyclohexyl)-1-nitroso-
• N,N'-Bis(trans-4-hydroxycyclohexyl)-N'-nitrosourea
• NIOSH/YS2713000
• DTXSID301001228
• Urea, N,N'-bis(4-hydroxycyclohexyl)-N-nitroso-, (trans(trans))-
• N,N'-Bis(4-hydroxycyclohexyl)-N-nitrosocarbamimidic acid
• 80413-77-0
• NSC 305715
• 1,3-Bis(trans-4-hydroxycyclohexyl)-1-nitrosourea
• SCHEMBL15658601
• NSC-305715
• SCHEMBL15658599
• N,N'-bis-(trans-4-hydroxycyclohexyl)-N'-nitrosourea

• Inchi： InChI=1S/C13H23N3O4/c17-11-5-1-9(2-6-11)14-13(19)16(15-20)10-3-7-12(18)8-4-10/h9-12,17-18H,1-8H2,(H,14,19)
• InChI Key： SWKQVWNDLMALCD-UHFFFAOYSA-N
• SMILES： C1CC(CCC1NC(=O)N(C2CCC(CC2)O)N=O)O

Computed Properties

• Exact Mass: 285.16885622g/mol
• Monoisotopic Mass: 285.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų